Cas no 83783-88-4 (Butanoic acid,2-methyl-, 2-methylpentyl ester)

• Product Name: Butanoic acid,2-methyl-, 2-methylpentyl ester
• CAS No: 83783-88-4
• MF: C₁₁H₂₂O₂
• MW: 186.291183948517
• CID: 725481
• PubChem ID: 3019318
• Update Time: 2025-04-19

Butanoic acid,2-methyl-, 2-methylpentyl ester Chemical and Physical Properties

Names and Identifiers

• Butanoic acid,2-methyl-, 2-methylpentyl ester
• 2-methylpentyl 2-methylbutanoate
• 2-methylpentyl 2-methylbutyrate
• EINECS 280-823-1
• DTXSID601003835
• RVVHHUUVQYONCR-UHFFFAOYSA-N
• NS00060296
• 83783-88-4
• Butanoic acid, 2-methyl-, 2-methylpentyl ester

• Inchi： 1S/C11H22O2/c1-5-7-9(3)8-13-11(12)10(4)6-2/h9-10H,5-8H2,1-4H3
• InChI Key： RVVHHUUVQYONCR-UHFFFAOYSA-N
• SMILES： O(C(C(C)CC)=O)CC(C)CCC

Computed Properties

• Exact Mass: 186.16198
• Monoisotopic Mass: 186.16198
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 7
• Complexity: 143
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26.3
• XLogP3: 3.7

Experimental Properties

• Density: 0.869
• Boiling Point: 203.9°C at 760 mmHg
• Flash Point: 78.9°C
• Refractive Index: 1.424

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acid esters